![molecular formula C13H19FN2O2 B4612281 N-[2-(dimethylamino)ethyl]-2-(4-fluorophenoxy)propanamide](/img/structure/B4612281.png)
N-[2-(dimethylamino)ethyl]-2-(4-fluorophenoxy)propanamide
Overview
Description
N-[2-(dimethylamino)ethyl]-2-(4-fluorophenoxy)propanamide is a useful research compound. Its molecular formula is C13H19FN2O2 and its molecular weight is 254.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 254.14305602 g/mol and the complexity rating of the compound is 253. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluoroionophores for Metal Ion Detection
A study developed fluoroionophores from diamine-salicylaldehyde (DS) derivatives, which showed potential in chelating metal ions like Zn^2+ and Cd^2+ in organic and semi-aqueous solutions. These compounds demonstrated specific metal recognition capabilities, suggesting their application in cellular metal staining methods using fluorescence techniques (Hong et al., 2012).
Alzheimer's Disease Research
A hydrophobic radiofluorinated derivative was used with positron emission tomography (PET) to localize and quantify neurofibrillary tangles and beta-amyloid plaques in living Alzheimer's disease patients. This noninvasive technique offers a method to facilitate diagnostic assessments and monitor treatment responses in Alzheimer's disease research (Shoghi-Jadid et al., 2002).
Chemosensor for Zn2+ Detection
A chemosensor incorporating the quinoline moiety demonstrated remarkable fluorescence enhancement in the presence of Zn^2+ in aqueous solutions, highlighting its potential in environmental monitoring and biochemical assays (Kim et al., 2016).
Cobalt(II) Complexes in Cancer Research
Cobalt(II) complexes derived from N2O2 chelators showed inhibitory activity against various carcinoma cells, presenting a new avenue for cancer treatment research (Das et al., 2014).
Antitumor Activity of DNA Intercalator
N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide (DACA), a DNA intercalator, exhibited significant antitumor activity against various cancer cell lines, suggesting its potential for clinical cancer treatment (Baguley et al., 2004).
Properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-2-(4-fluorophenoxy)propanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19FN2O2/c1-10(13(17)15-8-9-16(2)3)18-12-6-4-11(14)5-7-12/h4-7,10H,8-9H2,1-3H3,(H,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKLJNXDDEYLCCM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCCN(C)C)OC1=CC=C(C=C1)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.